Cas no 827303-01-5 (Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)-)

• Product name: Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)-
• CAS No: 827303-01-5
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 685475
• PubChem ID: 71417627

Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)-
• 5-methyl-4-phenyl-2-prop-1-enyl-1,3-oxazole
• 827303-01-5
• 5-Methyl-4-phenyl-2-(prop-1-en-1-yl)-1,3-oxazole
• DTXSID00836962

• Inchi： InChI=1S/C13H13NO/c1-3-7-12-14-13(10(2)15-12)11-8-5-4-6-9-11/h3-9H,1-2H3
• InChI Key： MXKCYETXULVQHO-UHFFFAOYSA-N
• SMILES： CC=CC1=NC(=C(O1)C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 199.099714038g/mol
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on Oxazole, 5-methyl-4-phenyl-2-(1-propenyl)-

测试